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Compound of Interest

Compound Name: Roluperidone

Cat. No.: B1679516 Get Quote

Essential guidance for the safe and compliant disposal of Roluperidone, ensuring the

protection of laboratory personnel and the environment.

This document provides a comprehensive overview of the recommended procedures for the

proper disposal of Roluperidone, a novel antagonist of sigma-2 and 5-HT2A receptors

currently under investigation for the treatment of negative symptoms in schizophrenia.[1][2][3]

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring compliance with pharmaceutical waste regulations.

Understanding Roluperidone: Key Chemical and
Safety Data
While a specific Safety Data Sheet (SDS) for Roluperidone is not publicly available,

information on its chemical properties and related compounds allows for an informed approach

to its handling and disposal.
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Property Data Source

Chemical Name

2-({ l-[2-(4-Fluorophenyl)-2-

oxoethyl]-4-piperidinyl}methyl)-

l-isoindolinone

[4]

Molecular Formula C22H23FN2O2 [1][4]

Molecular Weight 366.43 g/mol [5][6]

Solubility
Soluble in DMSO and 0.1N

HCl(aq). Insoluble in water.
[5][6]

Stability

The compound is unstable in

solutions; freshly prepared

solutions are recommended.

Store powder at -20°C for up

to 3 years. Stock solutions can

be stored at -80°C for one year

or -20°C for one month.

[2][5]

Known Hazards

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[7] A safety data

sheet for a similar compound,

Risperidone, indicates it is

toxic if swallowed.[7]

[7]

Regulatory Framework for Pharmaceutical Waste
Disposal
The disposal of pharmaceutical waste, including investigational compounds like Roluperidone,

is governed by a multi-tiered regulatory framework. Key agencies in the United States include

the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).

[8][9]
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The EPA, under the Resource Conservation and Recovery Act (RCRA), sets guidelines for the

management of hazardous waste.[8][9] In 2019, the EPA finalized a new rule, Subpart P, which

provides specific requirements for managing hazardous waste pharmaceuticals at healthcare

facilities.[9][10] A primary mandate of Subpart P is the prohibition of flushing hazardous waste

pharmaceuticals down the drain.[9]

It is imperative for researchers and laboratory managers to be aware of and compliant with

both federal and any stricter state regulations governing pharmaceutical waste.[8]

Step-by-Step Disposal Protocol for Roluperidone
Given that Roluperidone is an investigational drug with incomplete hazard data, a cautious

approach to its disposal is warranted. The following protocol is based on general best practices

for pharmaceutical waste management.

1. Waste Identification and Segregation:

Non-hazardous vs. Hazardous: In the absence of specific data classifying Roluperidone as

hazardous or non-hazardous, it is prudent to handle it as potentially hazardous

pharmaceutical waste.

Containerization: Use designated, clearly labeled, leak-proof waste containers. For RCRA

hazardous pharmaceutical waste, black containers are typically used. Non-hazardous

pharmaceutical waste is often collected in blue or white containers.

2. Disposal of Unused or Expired Roluperidone Powder:

Primary Method: The preferred method of disposal is through a licensed hazardous waste

contractor who can transport the material to a permitted treatment, storage, and disposal

facility (TSDF). Most pharmaceutical waste is incinerated at a licensed medical incineration

site.[9]

Do Not:

Dispose of in regular laboratory trash.

Flush down the sink or drain.
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3. Disposal of Roluperidone Solutions:

Aqueous Solutions: Due to its insolubility in water, large volumes of aqueous solutions

containing Roluperidone are unlikely. However, any such solutions should be collected in a

designated hazardous waste container.

Organic Solvent Solutions (e.g., DMSO): Solutions of Roluperidone in organic solvents

should be treated as chemical hazardous waste and collected in an appropriate, labeled

solvent waste container for disposal by a licensed contractor.

4. Decontamination of Empty Containers and Labware:

Containers: Empty containers that held Roluperidone should be managed as hazardous

waste unless thoroughly decontaminated. Under Subpart P, containers that held acute (P-

listed) hazardous waste pharmaceuticals are no longer considered hazardous waste after

being emptied.[11] However, as Roluperidone's classification is unknown, it is safest to treat

the containers as hazardous waste.

Labware: Glassware and other lab equipment that have come into contact with

Roluperidone should be decontaminated. A common procedure is to rinse with a suitable

solvent (one in which Roluperidone is soluble, like DMSO) and then wash with soap and

water. The solvent rinse should be collected as hazardous waste.

Experimental Workflow for Roluperidone Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Roluperidone in a research laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.hercenter.org/hazmat/pharma.php
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/product/b1679516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Roluperidone Disposal Workflow

Roluperidone Waste Generated
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Caption: A flowchart illustrating the steps for proper Roluperidone waste disposal.
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Signaling Pathway and Disposal Considerations
Roluperidone is an antagonist of the 5-HT2A and sigma-2 receptors.[2][3][5] While the

signaling pathways themselves do not directly dictate disposal methods, understanding the

compound's biological activity underscores the importance of preventing its release into the

environment where it could have unintended pharmacological effects.

Roluperidone's Primary Mechanism of Action

Roluperidone

5-HT2A Receptor

Antagonizes

Sigma-2 Receptor

Antagonizes

Downstream Signaling Pathways
(e.g., Calcium modulation, BDNF release)

Modulates Modulates

Click to download full resolution via product page

Caption: Roluperidone's antagonistic action on 5-HT2A and Sigma-2 receptors.

General Pharmaceutical Waste Disposal Decision
Tree
For any pharmaceutical compound where specific disposal guidelines are not available, the

following general decision tree should be followed.
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General Pharmaceutical Waste Disposal Decision Tree
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Caption: A decision tree for the disposal of pharmaceutical waste.

By adhering to these rigorous disposal protocols, researchers can ensure the safe handling of

Roluperidone and contribute to a culture of safety and environmental responsibility within the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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